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Compound Name: ((5-undecyl-2H-pyrrol-2-
ylidene)methyl)-

Cat. No.: B082308

For Researchers, Scientists, and Drug Development Professionals

Prodigiosin, a vibrant red pigment produced by various bacteria, most notably Serratia
marcescens, presents a promising alternative to synthetic dyes in both the food and textile
industries.[1] Its natural origin, coupled with inherent bioactive properties, including
antimicrobial and potential anticancer activities, makes it a molecule of significant interest.[2]
These application notes provide detailed protocols and data for the utilization of prodigiosin as

a natural colorant.

Application in the Food Industry

Prodigiosin's intense red hue makes it a potential natural colorant for various food products.
However, it is crucial to note that comprehensive toxicological studies for its approval as a food
additive are still required. The following protocols are for research and development purposes.

Stability of Prodigiosin

The stability of prodigiosin is paramount for its application in food products, which may undergo

various processing and storage conditions.

Table 1: Stability of Prodigiosin under Different Conditions
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Parameter Condition Stability Outcome Citation
o Stable, retains red
pH Acidic (pH 3-4) [3]
color.
Neutral (pH 7) Stable. [3]
] Color may shift to
Alkaline (pH 8-10) [4]
yellow/orange.

Temperature 40-80°C Generally stable. [5]

i ] Some degradation
Light Natural Light [5]

may occur over time.

Experimental Protocol: Coloring Yogurt with Spray-Dried

Prodigiosin

This protocol is based on the application of microencapsulated prodigiosin to enhance its

stability and dispersibility in a food matrix.

Objective: To color yogurt using spray-dried prodigiosin microcapsules.

Materials:

» Plain yogurt

e Spray-dried prodigiosin microcapsules (produced using k-carrageenan and maltodextrin as

encapsulating agents)

 Sterile mixing vessel

e Homogenizer or high-speed mixer

Procedure:

e Preparation of Prodigiosin Microcapsules: (For research purposes, commercially available
spray-drying services can be utilized, or lab-scale spray dryers can be used). A solution of

prodigiosin in ethyl acetate is mixed with a solution of k-carrageenan and maltodextrin. The
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optimal spray-drying parameters are an inlet temperature of 200°C, a feed flow rate of 60
m3/h, a pressure of 1.5 bars, and a feed rate of 3 mL/min.[6]

e Incorporation into Yogurt: Add a pre-determined amount of spray-dried prodigiosin powder to
the plain yogurt in the mixing vessel. The exact amount will depend on the desired color
intensity and the concentration of prodigiosin in the microcapsules.

e Mixing: Gently but thoroughly mix the powder into the yogurt using a sterile spatula or spoon
until a uniform color is achieved.

 Homogenization (Optional): For a more uniform and stable color dispersion, the mixture can
be homogenized.

e Storage: Store the colored yogurt at refrigeration temperatures (4°C).

Workflow for Yogurt Coloring
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Caption: Workflow for coloring yogurt with prodigiosin.

Note on Food Application Safety
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While some studies on model organisms like Caenorhabditis elegans have suggested low
toxicity of prodigiosin, comprehensive toxicological data for human consumption is not yet
available.[7] Further research is imperative to establish the safety profile of prodigiosin before it
can be considered for widespread use as a food colorant.[8]

Application in the Textile Industry

Prodigiosin's vibrant color and antimicrobial properties make it an excellent candidate for
dyeing various textiles, offering a sustainable and functional alternative to synthetic dyes.

Quantitative Data: Prodigiosin Dyeing Parameters and
Fastness Properties

The effectiveness of prodigiosin as a textile dye varies with the type of fabric and the dyeing
conditions.

Table 2: Optimized Dyeing Conditions and Fastness Properties of Prodigiosin on Different

Fabrics
Dyeing . Washin Rubbin .
Dyeing . Light
. Temper : Optimal ¢ g L
Fabric Time Fastnes Citation
ature ) pH Fastnes Fastnes
(min) s (1-5)
(°C) s (1-5) s (1-5)
Cotton 90 60 3 4 >4 Good [9][10]
Polyester  110-130 30-45 190r7.9 Excellent Excellent Poor [10][11]
5 (with [10][12]
Wool 70-100 60-90 4 Good Good
mordant)  [13]
Silk 80 30 2.1 Good Good - [14][15]

Fastness ratings are on a scale of 1 to 5, where 5 represents the best fastness.

Experimental Protocols for Textile Dyeing

Objective: To dye different types of fabric using a prodigiosin solution.

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.researchgate.net/publication/310488073_Toxicity_evaluation_of_prodigiosin_from_Serratia_marcescens_in_a_Caenorhabditis_elegans_model
https://www.mdpi.com/2673-8007/4/4/115
https://www.mdpi.com/2073-4360/9/10/468
https://www.mdpi.com/2218-273X/15/8/1113
https://www.mdpi.com/2218-273X/15/8/1113
https://daneshyari.com/article/preview/5480201.pdf
https://www.mdpi.com/2218-273X/15/8/1113
https://agris.fao.org/search/en/providers/122535/records/65de4c734c5aef494fdb88e5
https://africaresearchconnects.com/paper/6dac57c6c82374dd4e4ee1d58445a05748f9b34ff575c176379fe91907826b5f/
https://www.researchgate.net/publication/326946105_Antibacterial_dyeing_of_silk_with_prodigiosins_suspention_produced_by_liquid_fermentation
https://agris.fao.org/search/en/providers/122535/records/65e0186e63b8185d9cb15564
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Materials:

Fabric samples (cotton, polyester, wool, silk)

» Prodigiosin extract (dissolved in a suitable solvent, e.g., ethanol)

e Dyeing bath (beakers or stainless steel dyeing containers)

» Water bath or heating mantle

e pH meter and buffers (for pH adjustment)

o Detergent solution

o Mordants (optional, e.g., potassium aluminum sulfate for wool)
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Caption: General workflow for textile dyeing with prodigiosin.

o Dye Bath Preparation: Prepare a dye bath with a prodigiosin concentration of approximately
1.25 g/L.[10] Adjust the pH to 3 using a suitable acid.
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o Dyeing: Immerse the pre-wetted cotton fabric in the dye bath. Heat the bath to 90°C and
maintain for 60 minutes.[9]

o Post-treatment: After dyeing, rinse the fabric with warm and then cold water. Wash with a
mild detergent solution to remove any unfixed dye.

e Drying: Air dry or tumble dry at a low temperature.

e Dye Bath Preparation: Prepare a nanosuspension of prodigiosin micelles. Adjust the pH to
1.9 or 7.9.[11]

e Dyeing: Immerse the polyester fabric in the dye bath. Heat to 110°C and maintain for 30
minutes.[11]

e Post-treatment and Drying: Follow the same post-treatment and drying steps as for cotton.

e Mordanting (Optional but Recommended): Pre-mordant the wool fabric with a metal salt like
potassium aluminum sulfate to improve color fastness.

e Dye Bath Preparation: Prepare the dye bath and adjust the pH to 4.
e Dyeing: Immerse the wool fabric and heat to 70°C for 90 minutes.[12][13]
» Post-treatment and Drying: Follow the same post-treatment and drying steps as for cotton.

o Dye Bath Preparation: Prepare a prodigiosin suspension with a concentration of around 70
mg/L and adjust the pH to 2.1.[14][15]

e Dyeing: Immerse the silk fabric and heat to 80°C for 30 minutes.[14][15]

o Post-treatment and Drying: Follow the same post-treatment and drying steps as for cotton.

Prodigiosin Biosynthesis Pathway

Prodigiosin is a secondary metabolite synthesized via a bifurcated pathway involving the
condensation of two pyrrole precursors: 4-methoxy-2,2'-bipyrrole-5-carbaldehyde (MBC) and 2-
methyl-3-amylpyrrole (MAP).[16][17] The genes responsible for this biosynthesis are organized
in the pig gene cluster.[5][18][19]
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Caption: Prodigiosin biosynthesis pathway.

The biosynthesis of prodigiosin begins with the production of two key precursors. The synthesis
of 2-methyl-3-amylpyrrole (MAP) involves the enzymes encoded by the pigD, pigE, and pigB
genes, which utilize pyruvate and 2-octenal.[20] Concurrently, 4-methoxy-2,2'-bipyrrole-5-
carbaldehyde (MBC) is synthesized from L-proline, L-serine, and malonyl-CoA by the action of
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enzymes encoded by the pigA and pigF-N genes.[21] Finally, the condensing enzyme PigC
catalyzes the ligation of MAP and MBC to form the final prodigiosin molecule.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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textile-industries]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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